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Compound of Interest

Compound Name:

N-(tert-Butoxycarbonyl)-O-

(tetrahydro-2H-pyran-2-yl)-L-

serine

Cat. No.: B8641967 Get Quote

An In-depth Technical Guide to N-Boc-O-THP-L-serine: Properties, Synthesis, and Application

Introduction
In the intricate field of peptide synthesis and drug development, the precise control of reactive

functional groups is paramount. This is achieved through the strategic use of protecting groups,

which act as temporary masks, allowing chemists to direct reactions with high specificity. N-

Boc-O-THP-L-serine is a doubly protected amino acid derivative that exemplifies this principle.

It incorporates two critical protecting groups: the tert-butyloxycarbonyl (Boc) group on the α-

amino moiety and the tetrahydropyranyl (THP) group on the side-chain hydroxyl function.

This guide provides a comprehensive technical overview of N-Boc-O-THP-L-serine, intended

for researchers, scientists, and professionals in drug development. We will delve into its core

physicochemical properties, including a first-principles calculation of its molecular weight, detail

its synthesis with a focus on the rationale behind the chosen methodologies, and explore its

application in modern peptide synthesis, highlighting the strategic importance of its dual-

protection scheme.

Physicochemical Properties of N-Boc-O-THP-L-
serine
The fundamental characteristics of a molecule dictate its behavior in a chemical system. For N-

Boc-O-THP-L-serine, its utility is rooted in the properties conferred by its constituent parts: the
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L-serine backbone and the Boc and THP protecting groups.

Molecular Weight and Formula Calculation
The molecular weight of N-Boc-O-THP-L-serine can be systematically derived by summing the

masses of its components.

L-Serine Backbone: The foundational amino acid, L-serine, has a molecular formula of

C₃H₇NO₃ and a molecular weight of approximately 105.09 g/mol .[1][2][3]

N-Boc Protection: The addition of the tert-butoxycarbonyl (Boc) group to the α-amino group

occurs via reaction with di-tert-butyl dicarbonate (Boc anhydride).[4] This replaces one

hydrogen on the amine with a C₅H₉O₂ group, resulting in a net addition of C₅H₈O₂. The

resulting N-Boc-L-serine has a molecular formula of C₈H₁₅NO₅ and a molecular weight of

205.21 g/mol .[5]

O-THP Protection: The tetrahydropyranyl (THP) group is introduced to the side-chain

hydroxyl group via an acid-catalyzed reaction with 3,4-dihydro-2H-pyran (DHP).[6] This

reaction forms a THP ether, adding a C₅H₉O moiety and removing the hydroxyl hydrogen, for

a net addition of C₅H₈O.

Combining these components, we can determine the final molecular formula and weight.

Molecular Formula: C₈H₁₅NO₅ (N-Boc-L-serine) + C₅H₈O (from DHP) = C₁₃H₂₃NO₆

Molecular Weight: 205.21 g/mol (N-Boc-L-serine) + 84.12 g/mol (C₅H₈O) = 289.33 g/mol

This data is summarized in the table below.
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Property Value Source

IUPAC Name

(S)-2-((tert-

butoxycarbonyl)amino)-3-

((tetrahydro-2H-pyran-2-

yl)oxy)propanoic acid

N/A

Molecular Formula C₁₃H₂₃NO₆ Calculated

Molecular Weight 289.33 g/mol Calculated

Exact Mass 289.15254 g/mol Calculated

Appearance Expected to be a solid or oil Inferred

Chemical Structure
The structure of N-Boc-O-THP-L-serine is defined by the chiral center of the L-serine and the

attachment of the bulky, acid-labile Boc and THP protecting groups.
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Resin-Bound Peptide
(Free NH₂)

1. Activate N-Boc-O-THP-L-serine
(e.g., with DCC/HOBt)

2. Couple to resin

Add protected aa

Wash Resin

Nα-Boc Deprotection
(e.g., 25% TFA in DCM)

Neutralization
(e.g., 10% DIEA in DMF)

Wash Resin

Ready for next
coupling cycle

Next N-Boc-AA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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